Cas no 29398-98-9 (Phosphoric acid,bis(2-ethylhexyl) 2-hydroxyethyl ester)

• Product Name: Phosphoric acid,bis(2-ethylhexyl) 2-hydroxyethyl ester
• CAS No: 29398-98-9
• MF: C₁₈H₃₉O₅P
• MW: 366.473027467728
• CID: 272338
• PubChem ID: 122368
• Update Time: 2025-04-19

Phosphoric acid,bis(2-ethylhexyl) 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid,bis(2-ethylhexyl) 2-hydroxyethyl ester
• Bis(2-ethylhexyl) 2-hydroxyethyl phosphate
• DTXSID90951931
• NS00050394
• SCHEMBL11356624
• 29398-98-9
• EINECS 249-606-9

• Inchi： 1S/C18H39O5P/c1-5-9-11-17(7-3)15-22-24(20,21-14-13-19)23-16-18(8-4)12-10-6-2/h17-19H,5-16H2,1-4H3
• InChI Key： GFQMBVPKXZQUHJ-UHFFFAOYSA-N
• SMILES： P(=O)(OCCO)(OCC(CC)CCCC)OCC(CC)CCCC

Computed Properties

• Exact Mass: 366.25367
• Monoisotopic Mass: 366.25351134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 17
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99